Cas no 50671-51-7 (5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester)

5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester structure
50671-51-7 structure
Product Name:5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester
CAS No:50671-51-7
MF:C8H8O5
MW:184.146122932434
CID:934092
PubChem ID:3010939
Update Time:2025-04-19

5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester
    • ethyl 5-hydroxy-4-oxopyran-2-carboxylate
    • 4H-Pyran-2-carboxylic acid,5-hydroxy-4-oxo-,ethyl ester
    • Comensaeure-ethylester
    • ethyl comenate
    • Komensaeure-ethylester
    • CHEMBL262711
    • ethyl 5-hydroxy-4-oxo-pyran-2-carboxylate
    • 50671-51-7
    • 5-Hydroxy-4-oxo-4H-pyran-2-carboxylic acid methyl ester, 95%
    • ethyl 5-hydroxy-4-oxo-4H-pyran-2-carboxylate
    • DTXSID20388397
    • BDBM50147495
    • DB-071237
    • 4H-Pyran-2-carboxylic acid, 5-hydroxy-4-oxo-, ethyl ester
    • Inchi: 1S/C8H8O5/c1-2-12-8(11)7-3-5(9)6(10)4-13-7/h3-4,10H,2H2,1H3
    • InChI Key: MBSTYAYGWHEPPL-UHFFFAOYSA-N
    • SMILES: CCOC(C1OC=C(O)C(=O)C=1)=O

Computed Properties

  • Exact Mass: 184.03700
  • Monoisotopic Mass: 184.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 76.74000
  • LogP: 0.52210

5-hydroxy-4-oxo-4h-pyran-2-carboxylic acid ethyl ester Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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